60-01-5

Tributyrin

In Stock

• CAS RN:
• 60-01-5

• Formula:
• C15H26O6

• InChI:
• InChI=1S/C15H26O6/c1-4-7-13(16)19-10-12(21-15(18)9-6-3)11-20-14(17)8-5-2/h12H,4-11H2,1-3H3

• InChIKey:
• UYXTWWCETRIEDR-UHFFFAOYSA-N

• Tributyrin is a triglyceride prodrug of butyric acid with potential antineoplastic activity. Butyrate, the active metabolite of tributyrin, inhibits histone deacetylase, resulting in increased differentiation, decreased proliferation, cell cycle arrest, and apoptosis in some tumor cell lines. (NCI04)
  Tributyrin is a triglyceride obtained by formal acylation of the three hydroxy groups of glycerol by butyric acid. It has a role as an EC 3.5.1.98 (histone deacetylase) inhibitor, a protective agent, an apoptosis inducer, a prodrug and an antineoplastic agent. It is a triglyceride and a butyrate ester. It derives from a butyric acid.
  Tributyrin has been used in trials studying the treatment of Prostate Cancer and Unspecified Adult Solid Tumor, Protocol Specific.

Cosmene

• CAS RN:
• 460-01-5

• Formula:
• C10H14

• InChI:
• InChI=1S/C10H14/c1-5-10(4)8-6-7-9(2)3/h5-8H,1-2H2,3-4H3/b7-6+,10-8+

• InChIKey:
• HPZWSJQQCJZBBG-LQPGMRSMSA-N

• (3E, 5E)-2, 6-Dimethyl-1, 3, 5, 7-octatetraene belongs to the class of organic compounds known as alkatetraenes. These are acyclic hydrocarbons that contain exactly four carbon-to-carbon double bonds (3E, 5E)-2, 6-Dimethyl-1, 3, 5, 7-octatetraene is considered to be a practically insoluble (in water) and relatively neutral molecule (3E, 5E)-2, 6-Dimethyl-1, 3, 5, 7-octatetraene has been primarily detected in saliva.
  2,6-dimethyl-1,3,5,7-octatetraene is an alkatetraene that is 1,3,5,7-octatetraene substituted by methyl groups at positions 2 and 6 respectively. It has a role as a metabolite.

5-(trimethylsilyl)thiophene-2-carbaldehyde

In Stock

• CAS RN:
• 13960-01-5

• Formula:
• C8H12OSSi

• 5-(trimethylsilyl)thiophene-2-carbaldehyde is a useful research compound. Its molecular formula is C8H12OSSi and its molecular weight is 184.3. The purity is usually 95%.

N-[2-(2-methyl-1H-indol-3-yl)ethyl]acetamide

In Stock

• CAS RN:
• 39760-01-5

• Formula:
• C13H16N2O

• InChI:
• InChI=1S/C13H16N2O/c1-9-11(7-8-14-10(2)16)12-5-3-4-6-13(12)15-9/h3-6,15H,7-8H2,1-2H3,(H,14,16)

• InChIKey:
• UTHAQSQWEBBVCJ-UHFFFAOYSA-N

• N-[2-(2-methyl-1H-indol-3-yl)ethyl]acetamide is a useful research compound. Its molecular formula is C13H16N2O and its molecular weight is 216.28 g/mol. The purity is usually 95%.

3H-2,1-Benzoxathiol-3-one, 4,5,6,7-tetrabromo-, 1,1-dioxide

In Stock

• CAS RN:
• 68460-01-5

• Formula:
• C7Br4O4S

• InChI:
• InChI=1S/C7Br4O4S/c8-2-1-6(5(11)4(10)3(2)9)16(13,14)15-7(1)12

• InChIKey:
• QPGYGIVRJIICGZ-UHFFFAOYSA-N

• 3H-2,1-Benzoxathiol-3-one, 4,5,6,7-tetrabromo-, 1,1-dioxide is a useful research compound. Its molecular formula is C7Br4O4S and its molecular weight is 499.76 g/mol. The purity is usually 95%.

2-(2,3-Dichlorophenoxy)acetonitrile

In Stock

• CAS RN:
• 39960-01-5

• Formula:
• C8H5Cl2NO

• InChI:
• InChI=1S/C8H5Cl2NO/c9-6-2-1-3-7(8(6)10)12-5-4-11/h1-3H,5H2

• InChIKey:
• YRPZBISRQJRUIL-UHFFFAOYSA-N

• 2-(2,3-Dichlorophenoxy)acetonitrile is a useful research compound. Its molecular formula is C8H5Cl2NO and its molecular weight is 202.03 g/mol. The purity is usually 95%.

3-(2-methoxyphenyl)-2-methyl-4-oxo-4H-chromen-7-yl methanesulfonate

In Stock

• CAS RN:
• 610760-01-5

• Formula:
• C18H16O6S

• InChI:
• InChI=1S/C18H16O6S/c1-11-17(13-6-4-5-7-15(13)22-2)18(19)14-9-8-12(10-16(14)23-11)24-25(3,20)21/h4-10H,1-3H3

• InChIKey:
• DZQPMUQKKBUAPU-UHFFFAOYSA-N

• 3-(2-methoxyphenyl)-2-methyl-4-oxo-4H-chromen-7-yl methanesulfonate is a useful research compound. Its molecular formula is C18H16O6S and its molecular weight is 360.38. The purity is usually 95%.

1-pentyl-3-(thiophen-2-ylsulfonyl)-2,3-dihydro-1H-imidazo[4,5-b]quinoxaline

In Stock

• CAS RN:
• 848060-01-5

• Formula:
• C18H20N4O2S2

• InChI:
• InChI=1S/C18H20N4O2S2/c1-2-3-6-11-21-13-22(26(23,24)16-10-7-12-25-16)18-17(21)19-14-8-4-5-9-15(14)20-18/h4-5,7-10,12H,2-3,6,11,13H2,1H3

• InChIKey:
• VOMZMCCQWPREAO-UHFFFAOYSA-N

• 1-pentyl-3-(thiophen-2-ylsulfonyl)-2,3-dihydro-1H-imidazo[4,5-b]quinoxaline is a useful research compound. Its molecular formula is C18H20N4O2S2 and its molecular weight is 388.5. The purity is usually 95%.

N-(6-acetyl-3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2-(4-chlorophenoxy)acetamide

In Stock

• CAS RN:
• 864860-01-5

• Formula:
• C24H20ClN3O3S2

• InChI:
• InChI=1S/C24H20ClN3O3S2/c1-14(29)28-11-10-17-20(12-28)33-24(22(17)23-26-18-4-2-3-5-19(18)32-23)27-21(30)13-31-16-8-6-15(25)7-9-16/h2-9H,10-13H2,1H3,(H,27,30)

• InChIKey:
• YPXGISAGWUVHPI-UHFFFAOYSA-N

• N-(6-acetyl-3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2-(4-chlorophenoxy)acetamide is a useful research compound. Its molecular formula is C24H20ClN3O3S2 and its molecular weight is 498.01. The purity is usually 95%.

2-(4-Isopropoxybenzoyl)oxazole

In Stock

• CAS RN:
• 898760-01-5

• Formula:
• C13H13NO3

• InChI:
• InChI=1S/C13H13NO3/c1-9(2)17-11-5-3-10(4-6-11)12(15)13-14-7-8-16-13/h3-9H,1-2H3

• InChIKey:
• MUHDJKULAXYJHS-UHFFFAOYSA-N

• 2-(4-Isopropoxybenzoyl)oxazole is a useful research compound. Its molecular formula is C13H13NO3 and its molecular weight is 231.25 g/mol. The purity is usually 95%.

3,5-dimethyl-N-(2-propyltetrazol-5-yl)benzamide

• CAS RN:
• 678560-01-5

• Formula:
• C13H17N5O

• InChI:
• InChI=1S/C13H17N5O/c1-4-5-18-16-13(15-17-18)14-12(19)11-7-9(2)6-10(3)8-11/h6-8H,4-5H2,1-3H3,(H,14,16,19)

• InChIKey:
• IFWRNOURGKSXAK-UHFFFAOYSA-N

• 3,5-dimethyl-N-(2-propyltetrazol-5-yl)benzamide is a useful research compound. Its molecular formula is C13H17N5O and its molecular weight is 259.31 g/mol. The purity is usually 95%.

.beta.-D-Glucopyranose, 1,6-anhydro-2-O-(1-methylethyl)-4-O-(phenylmethyl)-

• CAS RN:
• 136760-01-5

• Formula:
• C15H21NO6S

• .beta.-D-Glucopyranose, 1,6-anhydro-2-O-(1-methylethyl)-4-O-(phenylmethyl)-, also known as .beta.-D-Glucopyranose, 1,6-anhydro-2-O-(1-methylethyl)-4-O-(phenylmethyl)-, is a useful research compound. Its molecular formula is C15H21NO6S. The purity is usually 95%.

3-formyl-5-hydroxybenzoic acid

In Stock

• CAS RN:
• 1022160-01-5

• Formula:
• C8H6O4

• 3-formyl-5-hydroxybenzoic acid is a useful research compound. Its molecular formula is C8H6O4 and its molecular weight is 166.1. The purity is usually 95%.

1-(2-Aminoethyl)-N,N-dimethyl-1H-benzimidazole-5-sulfonamide

In Stock

• CAS RN:
• 1242960-01-5

• Formula:
• C11H16N4O2S

• InChI:
• InChI=1S/C11H16N4O2S/c1-14(2)18(16,17)9-3-4-11-10(7-9)13-8-15(11)6-5-12/h3-4,7-8H,5-6,12H2,1-2H3

• InChIKey:
• NTWKLFKKBYYJLQ-UHFFFAOYSA-N

• 1-(2-Aminoethyl)-N,N-dimethyl-1H-benzimidazole-5-sulfonamide is a useful research compound. Its molecular formula is C11H16N4O2S and its molecular weight is 268.34 g/mol. The purity is usually 95%.

N1,N1-dimethylcyclohexane-1,2-diamine dihydrochloride

In Stock

• CAS RN:
• 1234860-01-5

• Formula:
• C8H20Cl2N2

• InChI:
• InChI=1S/C8H18N2.2ClH/c1-10(2)8-6-4-3-5-7(8)9;;/h7-8H,3-6,9H2,1-2H3;2*1H

• N1,N1-dimethylcyclohexane-1,2-diamine dihydrochloride is a useful research compound. Its molecular formula is C8H20Cl2N2 and its molecular weight is 215.1638. The purity is usually 95%.

N1,N1-dimethylcyclohexane-1,2-diamine dihydrochloride

• CAS RN:
• 1234860-01-5; 320778-92-5

• Formula:
• C8H20Cl2N2

• InChI:
• InChI=1S/C8H18N2.2ClH/c1-10(2)8-6-4-3-5-7(8)9;;/h7-8H,3-6,9H2,1-2H3;2*1H

• InChIKey:
• BZJVMZDYSWJIIG-UHFFFAOYSA-N

• N1,N1-dimethylcyclohexane-1,2-diamine dihydrochloride is a useful research compound. Its molecular formula is C8H20Cl2N2 and its molecular weight is 215.16. The purity is usually 95%.